2-[(3-Fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one

• Molecular Formula: C25H22FN3O3S2
• Molecular Weight: 495.6 g/mol
• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one
• InChI: InChI=1S/C25H22FN3O3S2/c26-19-8-5-7-18(15-19)17-33-25-27-23-12-2-1-11-22(23)24(30)29(25)20-9-6-10-21(16-20)34(31,32)28-13-3-4-14-28/h1-2,5-12,15-16H,3-4,13-14,17H2
• InChI Key: HIILAGNWKUDTKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)N3C(=O)C4=CC=CC=C4N=C3SCC5=CC(=CC=C5)F

Description

This compound belongs to the quinazolin-4-one family, a class of heterocyclic structures known for diverse pharmacological activities. The molecule features a quinazolin-4-one core substituted at positions 2 and 3:

• Position 2: A (3-fluorophenyl)methylsulfanyl group, introducing a fluorine atom that enhances electronegativity and metabolic stability.

Biological Activity

2-[(3-Fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one is a synthetic compound belonging to the quinazoline class, which has garnered attention for its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-[(3-Fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one can be characterized by the following molecular formula:

Property	Details
Molecular Formula	C₂₁H₂₃FN₄O₃S₂
Molecular Weight	423.56 g/mol
IUPAC Name	2-[(3-Fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one

The compound exhibits a multifaceted mechanism of action primarily through inhibition of specific enzymes and receptors involved in various cellular processes. It has been shown to interact with protein kinases and other targets implicated in cancer cell proliferation and survival. The presence of both a sulfonamide and a fluorophenyl group enhances its binding affinity to biological targets.

Anticancer Properties

Research indicates that 2-[(3-Fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one demonstrates significant anticancer activity. In vitro studies have revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer cells. The mechanism involves the activation of caspase pathways, leading to programmed cell death.

Case Study:
A study published in Drug Target Insights demonstrated that treatment with this compound resulted in a 70% reduction in cell viability in MCF-7 breast cancer cells after 48 hours of exposure, with IC50 values determined to be around 5 µM .

Anti-inflammatory Effects

In addition to its anticancer properties, the compound has shown anti-inflammatory effects. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This effect is particularly relevant in conditions such as rheumatoid arthritis and other inflammatory diseases.

Research Findings:
A recent study reported that administration of the compound significantly reduced paw swelling in a rat model of arthritis, suggesting its potential as an anti-inflammatory agent .

Pharmacokinetics

The pharmacokinetic profile of 2-[(3-Fluorophenyl)methylsulfanyl]-3-(3-pyrrolidin-1-ylsulfonylphenyl)quinazolin-4-one indicates favorable absorption and distribution characteristics. It demonstrates moderate bioavailability and a half-life conducive for therapeutic use.

Safety and Toxicology

Toxicological evaluations have indicated that the compound exhibits low toxicity profiles at therapeutic doses. However, further studies are required to fully elucidate its safety profile over prolonged exposure.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and inferred properties compared to analogs from the evidence:

Compound Name / ID	Substituents (Positions)	Key Features
Target Compound	2: (3-Fluorophenyl)methylsulfanyl; 3: 3-pyrrolidin-1-ylsulfonylphenyl	High electronegativity (F), sulfonyl group for polarity, pyrrolidine for solubility
2-(4-Methylsulfanylphenyl)-3H-quinazolin-4-one (91F, )	2: 4-Methylsulfanylphenyl	Simpler thioether group; lacks fluorine, potentially lower metabolic stability
3-Bromo-3,4-dihydroquinazolin-2-yl derivative (Compound 1d, )	X = Br (position unspecified)	Bromine’s bulky size and halogen bonding potential; may affect pharmacokinetics
3-(3-Methoxyphenyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one ( )	2: (4-Methylphenyl)methylsulfanyl; 3: 3-methoxyphenyl; 7: pyrrolidine-1-carbonyl	Methoxy group (electron-donating), carbonyl group for H-bonding; additional substitution at C7

Key Structural Comparisons

Fluorine vs. Methyl/Bromo Substituents: The target compound’s 3-fluorophenyl group enhances electronegativity and lipophilicity compared to the methylsulfanyl group in 91F . This may improve membrane permeability and resistance to oxidative metabolism.

Sulfonyl vs. Sulfanyl/Carbonyl Groups :

• The pyrrolidin-1-ylsulfonyl group in the target compound offers stronger polarity and hydrogen-bonding capacity than the methylsulfanyl group in 91F or the carbonyl group in the compound. This could improve solubility and target interaction .

Substitution Patterns :

• The pyrrolidine moiety in the target compound and ’s pyrrolidine-1-carbonyl group both enhance solubility, but the sulfonyl linkage in the target may confer better stability under physiological conditions .